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Compound of Interest

Compound Name: 2002-H20

Cat. No.: B1663990 Get Quote

Disclaimer: The initial query for "2002-H20" did not correspond to a known scientific discovery

or molecule in the available literature. This guide proceeds under the assumption that the user

is interested in the discovery and synthesis of water (H₂O), a cornerstone of modern chemistry.

This technical guide provides a comprehensive overview of the historical discovery of water's

chemical composition and the various pathways for its synthesis. It is intended for researchers,

scientists, and drug development professionals, offering detailed experimental protocols,

quantitative data, and pathway visualizations.

The Discovery of the Chemical Composition of
Water
The understanding of water as a compound, rather than an element, was a pivotal moment in

the history of chemistry. This discovery, which took place in the late 18th century, overturned

the long-held classical belief in the four elements: earth, air, fire, and water.

Key Historical Experiments
The discovery of water's composition was the culmination of work by several notable scientists:

Henry Cavendish (1781): Cavendish conducted experiments with "inflammable air"

(hydrogen) and "dephlogisticated air" (oxygen).[1][2] He found that when a mixture of these

two gases was ignited, a dew-like substance was formed, which he identified as pure water.
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[1][3] His meticulous and quantitative experiments laid the groundwork for understanding

water as a compound.[1]

Joseph Priestley (1781): Priestley also performed experiments where he sparked a mixture

of inflammable air and common air in a closed glass vessel, noticing the formation of

moisture.[1]

Antoine-Laurent Lavoisier (1783-1785): Lavoisier, often called the "father of modern

chemistry," repeated and expanded upon Cavendish's experiments. In 1783, he reported to

the French Academy of Sciences that water was a compound of hydrogen and oxygen.[1][4]

In a notable 1785 experiment, Lavoisier both decomposed water into hydrogen and oxygen

and then synthesized it back from these elements, providing definitive proof of its

composition.[5] He quantitatively showed that water was composed of approximately 85%

oxygen and 15% hydrogen by weight.[6]

Experimental Protocol: Electrolysis of Water
A foundational experiment to demonstrate the composition of water is its decomposition by

electrolysis. This process uses an electric current to break water down into its constituent

elements, hydrogen and oxygen.

Objective: To decompose water into hydrogen and oxygen gas and to determine the volumetric

ratio of the products.

Materials:

Hoffman electrolysis apparatus (or a similar setup with two inverted burettes or test tubes

over electrodes)

DC power source (9V battery or a laboratory power supply)

Distilled water

An electrolyte (e.g., a small amount of sulfuric acid or sodium sulfate to increase

conductivity)

Connecting wires with alligator clips
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Wooden splints and a lighter or matches

Procedure:

Fill the electrolysis apparatus with distilled water, ensuring the two collection tubes are

completely filled.

Add a small amount of electrolyte to the water to allow for the conduction of electricity.

Connect the positive terminal of the DC power source to the anode and the negative terminal

to the cathode.

Observe the formation of gas bubbles at both electrodes as the current flows through the

water.

Collect the gases in the inverted tubes until a significant volume has accumulated. Note that

the volume of gas produced at the cathode is approximately double that produced at the

anode.

Once a sufficient amount of gas is collected, disconnect the power source.

Test the gas in the tube from the cathode (hydrogen) by bringing a glowing splint to its

opening. A "popping" sound will be heard.

Test the gas in the tube from the anode (oxygen) by bringing a glowing splint to its opening.

The splint will relight.

Expected Results: The volume of hydrogen gas produced is twice the volume of oxygen gas,

confirming the 2:1 ratio of hydrogen to oxygen atoms in a water molecule.

Synthesis Pathways of Water
Water can be synthesized through various chemical and biological pathways. The following

sections detail the most significant of these.

Direct Synthesis from Hydrogen and Oxygen
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The direct combination of hydrogen and oxygen gas is a highly exothermic reaction that

produces water.[7]

Reaction Equation: 2H₂(g) + O₂(g) → 2H₂O(l) + energy

Quantitative Data:

Parameter Value

Enthalpy of Formation (ΔHf°) -285.8 kJ/mol

Gibbs Free Energy of Formation (ΔGf°) -237.1 kJ/mol

Molar Mass of H₂O 18.015 g/mol

Stoichiometric Ratio (H₂:O₂) 2:1 by volume

Experimental Protocol: Laboratory Scale Synthesis of Water

Objective: To safely demonstrate the synthesis of water from hydrogen and oxygen gas.

Materials:

Hydrogen gas source (e.g., Kipp's apparatus or a gas cylinder)

Oxygen gas source (gas cylinder)

A reaction chamber with an ignition source (e.g., a spark gap)

A condenser to collect the liquid water

Appropriate safety equipment (safety shield, ear protection)

Procedure:

Set up the reaction chamber, ensuring it is clean and dry.

Introduce hydrogen and oxygen gas into the chamber in a stoichiometric ratio of 2:1.

Activate the ignition source to initiate the reaction. A flame and a loud pop may be observed.
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The water vapor produced is passed through a condenser to collect liquid water.

Verify the product is water through physical and chemical tests (e.g., boiling point, reaction

with anhydrous copper(II) sulfate).

Logical Flow of Water Synthesis from Elements

Hydrogen Gas (H₂)

Combustion Reaction
2H₂ + O₂ → 2H₂O

Oxygen Gas (O₂) Activation Energy (Spark/Heat)

Water (H₂O)
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Provides H⁺ ions

Neutralization

Base (e.g., NaOH)
Provides OH⁻ ions

Salt (e.g., NaCl) Water (H₂O)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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